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Compound of Interest

Compound Name: 2H-Perfluoro-2-dodecenoic acid

CAS No.: 70887-94-4

Cat. No.: B1474395

Get Quote

Molecule: 2H-Perfluoro-2-dodecenoic acid (10:2 FTUCA) CAS Registry Number: 70887-94-4

Classification: PFAS Precursor / Fluorotelomer Intermediate

Executive Summary
10:2 FTUCA is a critical, transient intermediate in the environmental degradation of 10:2

fluorotelomer alcohol (10:2 FTOH). Unlike terminal perfluoroalkyl acids (PFAAs) like PFOA or

PFDA, 10:2 FTUCA is rarely an intentionally manufactured end-product. Its presence in the

environment is almost exclusively a signature of the biotic or abiotic breakdown of

fluorotelomer-based polymers used in textiles, paper packaging, and firefighting foams.

For researchers and drug development professionals, 10:2 FTUCA represents a "molecular

bridge" between commercial fluoropolymers and persistent environmental contaminants. Its

toxicity profile—often exceeding that of its terminal degradation products—necessitates precise

monitoring in biological and environmental matrices.

Part 1: Molecular Identity & Genesis
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To understand the source, one must understand the precursor. 10:2 FTUCA is formed through

the oxidation of the ethyl spacer in fluorotelomer derivatives.

The Precursor: 10:2 FTOH
The primary parent molecule is 10:2 Fluorotelomer Alcohol (10:2 FTOH).

Structure:

Industrial Source: Impurity in or breakdown product of side-chain fluorinated polymers

(fluorotelomer acrylates/methacrylates).

The Degradation Mechanism
The transformation of 10:2 FTOH to 10:2 FTUCA occurs via oxidative pathways, typically

mediated by microbial enzymes (in soil/sludge) or hydroxyl radicals (in the atmosphere).

Oxidation: The alcohol group is oxidized to an aldehyde (10:2 FTAL).

Carboxylation: The aldehyde oxidizes to the saturated acid (10:2 FTCA).

Desaturation: Dehydrofluorination or enzymatic desaturation removes two hydrogens (or

HF), forming the

-unsaturated acid (10:2 FTUCA).

Beta-Oxidation: 10:2 FTUCA undergoes beta-oxidation-like cycles to eventually form

Perfluorodecanoic acid (PFDA) and PFOA.

Visualization: The Degradation Pathway
The following diagram illustrates the stepwise degradation from the parent FTOH to the

terminal PFDA, highlighting 10:2 FTUCA's position as a gateway intermediate.
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Caption: Stepwise degradation pathway of 10:2 FTOH. 10:2 FTUCA (red) acts as the critical

unsaturated intermediate before chain shortening to PFDA.

Part 2: Environmental Matrices & Occurrence
10:2 FTUCA is ubiquitous in environments receiving fluorotelomer waste. Its detection confirms

active degradation of precursors.

Wastewater Treatment Plants (WWTPs)
Mechanism: Aerobic biodegradation.[1][2]

Dynamics: 10:2 FTOH enters via industrial influent or domestic washing of treated textiles.

Activated sludge microbes oxidize FTOH to FTCA and FTUCA.

Key Insight: Studies show that while FTOH mass loads decrease during aerobic treatment,

the mass loads of PFAAs (like PFDA) increase, with FTUCA serving as the transient

intermediate in the aeration tank.

Landfill Leachate
Source: Disposal of consumer products (carpets, food packaging, outdoor gear) containing

fluorotelomer-based polymers.

Observation: Leachate contains a complex mixture of 5:3, 8:2, and 10:2 fluorotelomer acids.

The "10:2" chain length is less common than "8:2" but is a distinct marker of heavy-chain

fluoropolymer degradation.
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Significance: Leachate transport to WWTPs recycles these precursors back into the water

cycle.

Atmospheric Deposition (Rainwater)
Mechanism: Volatile 10:2 FTOH is transported atmospherically. It reacts with OH radicals to

form 10:2 FTUCA, which is water-soluble and scavenged by rain.

Evidence: Detected in rainwater samples (e.g., Winnipeg, Canada), proving that 10:2 FTUCA

can be formed abiotically in the atmosphere and deposited into surface waters.

Biota (Bioaccumulation)
Metabolism: 10:2 FTUCA has been detected in the liver and plasma of high-trophic predators

(e.g., ringed seals, bottlenose dolphins, lake trout).

Implication: This confirms that organisms do not just passively accumulate PFAAs; they

actively metabolize precursors (FTOHs) into reactive intermediates like FTUCA in vivo.

Part 3: Analytical Methodologies
Detecting 10:2 FTUCA requires rigorous control of background contamination and precise

mass spectrometry transitions.

Protocol: LC-MS/MS Quantitation
System: Liquid Chromatography - Tandem Mass Spectrometry (LC-MS/MS).[3][4] Ionization:

Negative Electrospray Ionization (ESI-).

1. Sample Preparation (Water/Sludge)
Solid Phase Extraction (SPE): Use Weak Anion Exchange (WAX) cartridges (e.g., Oasis

WAX or Agilent Bond Elut).

Rationale: FTUCAs are acidic; WAX retains them while allowing neutral interferences to

pass.

Elution: Methanol with 0.1% Ammonium Hydroxide (releases the acidic FTUCA from the

anion exchange resin).
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2. Mass Spectrometry Parameters
The following table summarizes the critical parameters for setting up the Multiple Reaction

Monitoring (MRM) method.

Analyte
Precursor
Ion (m/z)

Product Ion
(m/z)

Cone
Voltage (V)

Collision
Energy (eV)

Rationale

10:2 FTUCA 575.0 [M-H]⁻ 119.0 ~15 ~25
Loss of

fragment

169.0 ~15 ~30
Loss of

fragment

531.0 ~10 ~10

Decarboxylati

on (

)

10:2 FTCA 577.0 [M-H]⁻ 119.0 ~15 ~25

Reference

standard for

separation

Note: Exact transitions must be optimized on your specific instrument. The precursor ion m/z

575 corresponds to the formula

(MW ~576).

Analytical Workflow Diagram
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Caption: Standardized workflow for the extraction and quantitation of 10:2 FTUCA.

Part 4: Toxicological Implications
For drug development professionals, the toxicity of intermediates often outweighs that of the

terminal products.

Enhanced Toxicity: Studies on aquatic invertebrates (Daphnia magna) indicate that

fluorotelomer acids (FTCAs and FTUCAs) can be 10 to 10,000 times more toxic than their

corresponding perfluorinated acids (like PFDA).

Mechanism: The unsaturated nature of 10:2 FTUCA allows for potential reactivity with

biological nucleophiles (though less than the aldehyde form), and its amphiphilic structure

disrupts cell membranes more aggressively than stable PFAAs.
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Bioactivation: The metabolic conversion of FTOH to FTUCA within an organism (as seen in

trout and rats) represents a "bioactivation" step, generating a more toxic intermediate in situ.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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